• Almorexant
    • Cat. No.:
    • B167863
    • CAS No.:
    • 1266467-63-3
    • Molecular Formula:
    • C29H31F3N2O3
    • Molecular Weight:
    • 512.6 g/mol
    Description
    Almorexant is a member of isoquinolines.
  • MK-1064
    • Cat. No.:
    • B609078
    • CAS No.:
    • 1207253-08-4
    • Molecular Formula:
    • C24H20ClN5O3
    • Molecular Weight:
    • 461.9 g/mol
    Description
    MK-1064 is under investigation in clinical trial NCT02549014 (A Single Dose Study of the Safety, Pharmacokinetics and Pharmacodynamics of MK-1064 (MK-1064-001)).
    MK-1064 is a small molecule drug with a maximu...
  • Almorexant hydrochloride
    • Cat. No.:
    • B1665708
    • CAS No.:
    • 913358-93-7
    • Molecular Formula:
    • C29H32ClF3N2O3
    • Molecular Weight:
    • 549.0 g/mol
    Description
    Almorexant is a member of isoquinolines.
  • EMPA
    • Cat. No.:
    • B1671228
    • CAS No.:
    • 680590-49-2
    • Molecular Formula:
    • C23H26N4O4S
    • Molecular Weight:
    • 454.5 g/mol
    Description
    EMPA is an orexin 2 receptor (OX2R) antagonist (Ki = 1.1 nM). It is selective for OX2R over OX1R (Ki = 900 nM). EMPA inhibits orexin-A- and orexin-B-induced calcium mobilization (IC50s = 8.8 and 7.9 nM, respecti...
  • TCS 1102
    • Cat. No.:
    • B1682611
    • CAS No.:
    • Molecular Formula:
    • C27H26N4O2S
    • Molecular Weight:
    • 470.6 g/mol
    Description
    TCS 1102 is a potent, dual orexin receptor antagonist (Ki values are 0.2 and 3 nM for OX2 and OX1 receptors respectively). TCS 1102 inhibits ADL-orexin B-mediated locomotion following i.p. administration in vivo...
  • Tebideutorexant
    • Cat. No.:
    • B10832554
    • CAS No.:
    • 1637681-55-0
    • Molecular Formula:
    • C23H18F4N4O2
    • Molecular Weight:
    • 460.4 g/mol
    Description
    TEBIDEUTOREXANT is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
  • (2R,3R)-Firazorexton
    • Cat. No.:
    • B12377645
    • CAS No.:
    • Molecular Formula:
    • C22H25F3N2O4S
    • Molecular Weight:
    • 470.5 g/mol
    Description
    (2R,3R)-Firazorexton is a useful research compound. Its molecular formula is C22H25F3N2O4S and its molecular weight is 470.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (2R,3R)-Firazorex...
  • Nag 26
    • Cat. No.:
    • B15608247
    • CAS No.:
    • Molecular Formula:
    • C32H34N4O5S
    • Molecular Weight:
    • 586.7 g/mol
    Description
    Nag 26 is a useful research compound. Its molecular formula is C32H34N4O5S and its molecular weight is 586.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Nag 26 suitable for many research...
  • (R,R)-Suntinorexton
    • Cat. No.:
    • B15619257
    • CAS No.:
    • Molecular Formula:
    • C23H28F2N2O4S
    • Molecular Weight:
    • 466.5 g/mol
    Description
    (R,R)-Suntinorexton is a useful research compound. Its molecular formula is C23H28F2N2O4S and its molecular weight is 466.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (R,R)-Suntinorexto...
  • OX2R agonist 1
    • Cat. No.:
    • B15620922
    • CAS No.:
    • Molecular Formula:
    • C21H28F2N2O5S
    • Molecular Weight:
    • 458.5 g/mol
    Description
    OX2R agonist 1 is a useful research compound. Its molecular formula is C21H28F2N2O5S and its molecular weight is 458.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality OX2R agonist 1 suitable...
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